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Compound of Interest

Compound Name: 3-Bromo-2-methoxyaniline

Cat. No.: B168565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility

and stability of 3-Bromo-2-methoxyaniline (CAS No. 116557-46-1). This document is

intended to be a valuable resource for researchers and professionals in the fields of chemistry

and drug development, offering insights into the handling, storage, and application of this

compound.

Core Compound Properties
3-Bromo-2-methoxyaniline is a substituted aniline with the molecular formula C₇H₈BrNO and

a molecular weight of 202.05 g/mol .[1] It is a compound of interest in organic synthesis and

medicinal chemistry due to its potential as a building block for more complex molecules.
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Property Value Source(s)

Molecular Formula C₇H₈BrNO [1]

Molecular Weight 202.05 g/mol [1]

CAS Number 116557-46-1 [2]

Appearance

Solid.[3] Note: One supplier

describes it as a "Light yellow

to Brown clear liquid".

[3]

Calculated LogP 2.0399 [2]

Solubility Profile
Precise quantitative solubility data for 3-Bromo-2-methoxyaniline in various solvents is not

readily available in the public domain. However, based on its chemical structure and the

general properties of substituted anilines, a qualitative solubility profile can be inferred. The

calculated LogP value of 2.0399 suggests that the compound is moderately lipophilic, indicating

a preference for organic solvents over water.[2]
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Solvent Expected Solubility Rationale/Supporting Data

Water Low to Sparingly Soluble

The aromatic nature and the

presence of a bromine atom

likely decrease water solubility.

Similar aromatic amines are

sparingly soluble in water.[4]

Aqueous Acid Soluble

The basic amino group will be

protonated in acidic conditions,

forming a more soluble salt.[5]

Methanol Soluble

Polar protic solvent, likely to

dissolve the compound. A

related compound, 4-Bromo-2-

methoxyaniline, is soluble in

methanol.[6]

Ethanol Soluble
Generally a good solvent for

aromatic amines.[7]

Acetone Soluble
Apolar aprotic solvent, likely to

dissolve the compound.[4]

Diethyl Ether Soluble
A common organic solvent for

amines.[7]

Benzene Soluble

Aromatic solvent, likely to

dissolve the compound due to

"like dissolves like".[4]

Hexane Limited Solubility
Non-polar solvent, less likely to

dissolve the polar amine.[5]

Stability Characteristics
Detailed stability studies specifically for 3-Bromo-2-methoxyaniline are not extensively

published. However, the stability of aromatic amines as a class is well-documented. They are

known to be susceptible to degradation through oxidation, photodegradation, and under certain

pH conditions.
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General Stability of Aromatic Amines:

Oxidation: Aromatic amines are prone to oxidation, which can be accelerated by exposure to

air and light. This often results in the formation of colored impurities.[4] Commercial samples

of a related compound, p-anisidine, can appear grey-brown due to air oxidation.[4]

pH Sensitivity: Primary aromatic amines (PAAs) have shown stability issues in acidic media,

which can lead to underestimation in migration studies.[8] Many PAAs exhibit greater stability

in water compared to 3% acetic acid.[8]

Thermal Stability: While specific data for 3-Bromo-2-methoxyaniline is unavailable,

aromatic amines generally have moderate thermal stability.

Photostability: Aromatic amines are known to undergo photodegradation, especially in the

presence of UV light.[9]

Storage Recommendations:

Based on the general stability profile of aromatic amines, the following storage conditions are

recommended for 3-Bromo-2-methoxyaniline to ensure its integrity:

Condition Recommendation Source(s)

Temperature

Store in a cool place. One

supplier suggests storage at

4°C.[2] For long-term storage

of aromatic amines, -70°C has

been recommended.[10]

[2][10]

Light Protect from light.[2] [2]

Atmosphere

Store under an inert

atmosphere to prevent

oxidation.

General chemical best practice

Experimental Protocols
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Detailed, validated experimental protocols for determining the solubility and stability of 3-
Bromo-2-methoxyaniline are not available. However, established methods for aromatic

amines can be adapted.

Protocol for Determining Aqueous and Organic Solvent
Solubility
This protocol is a general procedure for determining the solubility of a solid organic compound.

Materials:

3-Bromo-2-methoxyaniline

Deionized water

Selected organic solvents (e.g., methanol, ethanol, acetone, diethyl ether, hexane)

Analytical balance

Vortex mixer

Centrifuge

HPLC or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Stock Solution Preparation: Prepare a stock solution of 3-Bromo-2-methoxyaniline in a

solvent in which it is freely soluble (e.g., methanol) at a known concentration.

Calibration Curve: Create a series of dilutions from the stock solution and measure their

absorbance (UV-Vis) or peak area (HPLC) to generate a calibration curve.

Equilibrium Solubility Measurement:
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Add an excess amount of 3-Bromo-2-methoxyaniline to a known volume of the test

solvent (e.g., 10 mL) in a sealed vial.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Centrifuge the suspension to separate the undissolved solid.

Carefully withdraw an aliquot of the supernatant.

Dilute the supernatant with the appropriate solvent and analyze it using the previously

established analytical method (HPLC or UV-Vis).

Calculate the concentration of the dissolved compound using the calibration curve.

Protocol for Assessing Photostability
This protocol is based on the ICH Q1B guideline for photostability testing.[11]

Materials:

3-Bromo-2-methoxyaniline (solid and in solution)

Photostability chamber equipped with a light source conforming to ICH Q1B Option I or II

(e.g., xenon lamp or a combination of cool white fluorescent and near-UV lamps).[11][12]

Quartz cuvettes or other transparent containers

Dark controls (samples wrapped in aluminum foil)

HPLC with a photodiode array (PDA) detector

Procedure:

Sample Preparation:

Place a thin layer of the solid 3-Bromo-2-methoxyaniline in a suitable transparent

container.
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Prepare a solution of known concentration in a relevant solvent (e.g., methanol).

Exposure:

Expose the samples to a light source delivering an overall illumination of not less than 1.2

million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter.[11]

Place dark control samples alongside the exposed samples to monitor for any thermal

degradation.

Analysis:

At appropriate time intervals, withdraw samples and analyze them by a stability-indicating

HPLC method.

Compare the chromatograms of the exposed samples to the dark controls and the initial

samples.

Assess for any decrease in the peak area of the parent compound and the appearance of

any new peaks, which would indicate degradation products.

Visualizations
General Degradation Pathways of Aromatic Amines
The following diagram illustrates the potential degradation pathways for aromatic amines like 3-
Bromo-2-methoxyaniline, including oxidation and photodegradation.
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General Degradation Pathways for Aromatic Amines

Degradation Conditions
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Caption: Potential degradation pathways for aromatic amines.

Experimental Workflow for Solubility Determination
This diagram outlines the key steps in determining the solubility of a compound.
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Experimental Workflow for Solubility Determination

Start

Prepare Saturated Solution
(Excess Solute + Solvent)

Equilibrate
(Constant Temperature & Agitation)

Separate Solid & Liquid Phases
(Centrifugation/Filtration)

Analyze Supernatant
(HPLC/UV-Vis)

Calculate Concentration
(Using Calibration Curve)

End
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Caption: Workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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